Cas no 102-85-2 (Tributyl phosphite)

Tributyl phosphite (C12H27O3P) is an organophosphorus compound commonly used as a stabilizer and intermediate in chemical synthesis. It acts as an effective antioxidant and chelating agent, particularly in polymer and lubricant formulations, where it inhibits oxidative degradation by scavenging free radicals. Its ability to complex metal ions also makes it useful in preventing catalytic decomposition in plastics and elastomers. Tributyl phosphite exhibits good solubility in organic solvents, facilitating its incorporation into various industrial applications. Additionally, it serves as a precursor in the production of phosphite-based additives, contributing to improved thermal and hydrolytic stability in end products.
Tributyl phosphite structure
Tributyl phosphite structure
Product Name:Tributyl phosphite
CAS No:102-85-2
MF:C12H27O3P
MW:250.314745187759
MDL:MFCD00009437
CID:81834
PubChem ID:87576329
Update Time:2025-05-19

Tributyl phosphite Chemical and Physical Properties

Names and Identifiers

    • Tributyl phosphite
    • Tri-n-butyl phosphite
    • Butyl phosphite
    • EINECS 203-061-3
    • phosphite de tributyle
    • Phosphorous acid tri-n-butyl ester
    • Phosphorous acid,tributyl ester
    • Tributoxyphosphine
    • jp304
    • Syn-O-Ad P-312
    • Tributylfosfit
    • Tributyl phsophite
    • Phosphorus derivative
    • Phosphorous acid tributyl
    • Phosphorous Acid Tributyl Ester
    • Phosphorous acid, tributyl ester
    • Tributyl phosphite,94%
    • Phosphorus tributoxide (p(OBu)3)
    • JP 304
    • NCGC00357137-01
    • InChI=1/C12H27O3P/c1-4-7-10-13-16(14-11-8-5-2)15-12-9-6-3/h4-12H2,1-3H
    • WLN: 4OPO4 & O4
    • Tox21_303877
    • FT-0688220
    • T0362
    • DTXCID2030065
    • BRN 1703866
    • UNII-498030B4AD
    • tri-n-butylphosphite
    • AKOS015914156
    • NSC-2675
    • Tributylfosfit [Czech]
    • 102-85-2
    • Butyl phosphite ((C4H9O)3P)
    • Q27259245
    • MFCD00009437
    • J-000821
    • DTXSID7051474
    • AI3-15022
    • 4-01-00-01527 (Beilstein Handbook Reference)
    • Tributyl phosphite, 90%, technical grade
    • 498030B4AD
    • ?TRIBUTYL PHOSPHITE
    • NSC2675
    • CAS-102-85-2
    • NS00019862
    • NSC 2675
    • SCHEMBL223099
    • 1-Butanol, 1,1',1''-phosphinidynetri-
    • DB-353154
    • 1Butanol, 1,1',1''phosphinidynetri (9CI)
    • TBPi cpd
    • tributylphosphite
    • 1-Butanol, 1,1',1''-phosphinidynetri-(9CI)
    • Trinbutyl phosphite
    • 1Butanol, 1,1',1''phosphinidynetri
    • MDL: MFCD00009437
    • Inchi: 1S/C12H27O3P/c1-4-7-10-13-16(14-11-8-5-2)15-12-9-6-3/h4-12H2,1-3H3
    • InChI Key: XTTGYFREQJCEML-UHFFFAOYSA-N
    • SMILES: P(OCCCC)(OCCCC)OCCCC
    • BRN: 1703866

Computed Properties

  • Exact Mass: 250.17000
  • Monoisotopic Mass: 250.17
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 12
  • Complexity: 110
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 3.8
  • Topological Polar Surface Area: 27.7A^2

Experimental Properties

  • Color/Form: Colorless liquid
  • Density: 0.9267
  • Melting Point: -80 °C
  • Boiling Point: 268 ºC
  • Flash Point: 121 ºC
  • Refractive Index: 1.431
  • Water Partition Coefficient: Not miscible or difficult to mix in water.
  • PSA: 41.28000
  • LogP: 4.66340
  • Sensitiveness: Air & Moisture Sensitive
  • Solubility: Insoluble in water, soluble in most organic solvents.

Tributyl phosphite Security Information

  • Symbol: GHS05 GHS07
  • Prompt:warning
  • Signal Word:Danger
  • Hazard Statement: H312,H314
  • Warning Statement: P280,P305+P351+P338,P310
  • Hazardous Material transportation number:UN 3265 8/PG 3
  • WGK Germany:3
  • Hazard Category Code: 21-34
  • Safety Instruction: S26-S36/37/39-S45
  • RTECS:TH0875000
  • Hazardous Material Identification: C
  • TSCA:Yes
  • Risk Phrases:R21; R36/37/38
  • Safety Term:S26;S37/39

Tributyl phosphite Customs Data

  • HS CODE:2920901900
  • Customs Data:

    China Customs Code:

    2920901900

    Overview:

    2920901900 Phosphite ester.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2920901900 VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Tributyl phosphite Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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Tributyl phosphite Suppliers

Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:102-85-2)TRIBUTYL PHOSPHITE
Order Number:sfd18268
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:38
Price ($):discuss personally
Email:sales2@senfeida.com
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:102-85-2)Tributyl phosphite
Order Number:A1200429
Stock Status:in Stock
Quantity:1kg
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 02:42
Price ($):377.0
Email:sales@amadischem.com

Tributyl phosphite Related Literature

  • 1. 285. Interaction between phosphorus halides and alkoxytrimethylsilanes
    J. Fertig,W. Gerrard,H. Herbst J. Chem. Soc. 1957 1488
  • 2. Chemistry of the Group 1B metals. Part 15. Some diphenylbis(pyrazolyl)borate complexes of silver, and the crystal and molecular structures of [Ag{P(C6H4Me-p)3}{BPh2(pz)2}](pz = pyrazolyl)
    Michael I. Bruce,John D. Walsh,Brian W. Skelton,Allan H. White J. Chem. Soc. Dalton Trans. 1981 956
  • 3. Metal fragment addition and substitution reactions of [Ru3(CO)9BH5] and [Ru3H(CO)9(B2H5)]: molecular structures of [WRu3(cp)H(CO)11(BH)] and [MoRu3(cp)H3(CO)11](cp =η-C5H5)
    Catherine E. Housecroft,Dorn M. Matthews,Arnold L. Rheingold,Xuejing Song J. Chem. Soc. Dalton Trans. 1992 2855
  • 4. Quasiphosphonium intermediates. Part II. Protonation of trialkyl phosphites and the mechanism of their dealkylation by hydrogen chloride
    Harry R. Hudson,John C. Roberts J. Chem. Soc. Perkin Trans. 2 1974 1575
  • 5. 462. Esters containing phosphorus. Part XIV. Some tert.-Butyl esters and their reactions
    H. Goldwhite,B. C. Saunders J. Chem. Soc. 1957 2409

Additional information on Tributyl phosphite

Introduction to Tributyl Phosphite (CAS No. 102-85-2)

Tributyl phosphite, with the chemical formula C19H42O3 and a CAS number of 102-85-2, is a significant compound in the field of organophosphorus chemistry. This organophosphorus compound is widely recognized for its versatility and utility in various industrial and laboratory applications. Its molecular structure, characterized by a phosphorus atom bonded to three butyl groups and one oxygen atom, contributes to its unique chemical properties that make it invaluable in multiple sectors.

The primary use of tributyl phosphite lies in its role as a phosphorus-based flame retardant. It is employed in the production of plastics, resins, and other materials to enhance their fire resistance. The compound's ability to release phosphorus compounds that act as flame inhibitors makes it an effective additive in this capacity. Additionally, its application extends to the synthesis of other organophosphorus compounds, where it serves as a precursor or intermediate.

In recent years, research has highlighted the potential of tributyl phosphite in the development of novel pharmaceuticals. Its chemical structure allows for modifications that can lead to the creation of bioactive molecules. For instance, studies have explored its use in the synthesis of phosphonate derivatives, which are known for their antimicrobial and anti-inflammatory properties. These findings suggest that tributyl phosphite could play a crucial role in future drug development pipelines.

The compound's reactivity also makes it useful in organic synthesis. It acts as a ligand in certain catalytic processes, facilitating reactions that would otherwise be challenging to achieve under standard conditions. This property is particularly valuable in industrial settings where efficiency and yield are paramount. Moreover, tributyl phosphite's stability under various conditions enhances its appeal as a synthetic intermediate.

Environmental considerations have also been a focus of recent research regarding tributyl phosphite. While it is effective in its applications, understanding its environmental footprint is crucial. Studies have investigated its degradation pathways and potential impacts on aquatic ecosystems. These efforts aim to ensure that its use remains sustainable and does not contribute to environmental pollution. The findings from these studies are vital for guiding responsible industrial practices.

The role of tributyl phosphite in polymer chemistry is another area of active investigation. Its incorporation into polymer matrices can improve material properties such as thermal stability and mechanical strength. This has led to its use in high-performance polymers used in aerospace, automotive, and electronics industries. The ability to enhance material characteristics through chemical modification underscores the importance of tributyl phosphite in advanced material science.

In conclusion, tributyl phosphite (CAS No. 102-85-2) is a multifaceted compound with broad applications across various industries. Its use as a flame retardant, pharmaceutical intermediate, synthetic ligand, and polymer modifier highlights its versatility. As research continues to uncover new possibilities for this compound, its significance is likely to grow further. The ongoing studies into its environmental impact also ensure that its applications are aligned with sustainable practices.

Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:102-85-2)TRIBUTYL PHOSPHITE
sfd18268
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
Email
Amadis Chemical Company Limited
(CAS:102-85-2)Tributyl phosphite
A1200429
Purity:99%
Quantity:1kg
Price ($):377.0
Email